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Compound of Interest

Compound Name: Nkh477

Cat. No.: B15605010

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nkh477, also known as colforsin daropate hydrochloride, is a water-soluble derivative of
forskolin. It is a potent activator of adenylyl cyclase, leading to an increase in intracellular cyclic
adenosine monophosphate (cCAMP). This mechanism of action makes Nkh477 a valuable tool
in various research areas, including cardiovascular and neurological studies. However, a critical
consideration for its use is its limited stability in solution. These application notes provide a
summary of the available data on Nkh477's solubility and storage and offer detailed protocols
for researchers to assess its stability in their specific experimental contexts.

Physicochemical Properties and Solubility

Nkh477 is a white to off-white solid. A summary of its solubility in various solvents, as reported
by different suppliers, is presented in Table 1. It is important to note that sonication may be
required to achieve complete dissolution.

Table 1: Solubility of Nkh477 in Various Solvents
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Concentration Molar Equivalent
Solvent Notes
(mg/mL) (mM)
Sonication may be
Water 10-21.84 18.31-40 )
required.[1]
Sonication may be
DMSO 80 - 100 146.5 - 183.12

required.

10% DMSO + 40%
PEG300 + 5% Tween >5 >9.16 For in vivo use.
80 + 45% Saline

10% DMSO + 90%
(20% SBE-B-CD in >5 >9.16 For in vivo use.

Saline)

10% DMSO + 90%
Corn Ol

=5 >9.16 For in vivo use.

Storage and Handling

Proper storage is crucial to maintain the integrity of Nkh477.

Solid Form:

Long-term storage: Store at -20°C for up to 3 years.

Short-term storage: Store at +4°C under desiccating conditions for up to 12 months.[2]

Shipping: Typically shipped at ambient temperature, but may be shipped with blue ice.

General advice: Keep away from direct sunlight.
In Solution:

e General Recommendation: Nkh477 is unstable in solution, and it is strongly recommended
to prepare solutions fresh for each experiment.[3]
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e Stock Solutions (in DMSO): If a stock solution in an organic solvent like DMSO is prepared, it
should be stored at -80°C and can be kept for up to 1 year.

e Aqueous Solutions: Aqueous solutions should be prepared immediately before use. If water
is used to make a stock solution, it should be diluted to the working concentration, filter-
sterilized (0.22 um filter), and used promptly.[3]

Signaling Pathway of Nkh477

Nkh477 directly activates adenylyl cyclase, an enzyme that catalyzes the conversion of
adenosine triphosphate (ATP) to cyclic AMP (cAMP). This increase in intracellular cAMP
activates downstream effectors, most notably Protein Kinase A (PKA), which in turn
phosphorylates various target proteins, leading to a cellular response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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